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Compound of Interest

Compound Name:
ethyl 5-methylpiperidine-3-

carboxylate

Cat. No.: B8621555

Get Quote

Executive Summary
Ethyl 5-methylnipecotate is a specialized heterocyclic building block used in the synthesis of

pharmaceutical agents, particularly those targeting the central nervous system (GABAergic

systems). As a derivative of nipecotic acid (piperidine-3-carboxylic acid), it introduces a methyl

substituent at the C5 position, creating a scaffold with two chiral centers. This structural

modification influences the conformational flexibility and lipophilicity of the piperidine ring,

critical factors in optimizing ligand-receptor binding affinity.

Critical Note on Nomenclature: Researchers must distinguish this compound from its

regioisomer, Ethyl 1-methylnipecotate (N-methyl), which is far more common in commercial

catalogs. This guide focuses strictly on the C5-substituted variant.
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Parameter Details

IUPAC Name Ethyl 5-methylpiperidine-3-carboxylate

Common Name Ethyl 5-methylnipecotate

Molecular Formula

Molecular Weight 171.24 g/mol

Precursor CAS
20826-02-2 (Ethyl 5-methylnicotinate - aromatic

precursor)

Analog CAS 1044591-98-1 (Methyl ester analog reference)

Structural Connectivity
The molecule consists of a saturated piperidine ring with an ethyl ester group at position 3 and

a methyl group at position 5.[1] Unlike the N-methyl isomer, the nitrogen atom in ethyl 5-

methylnipecotate is a secondary amine, remaining available for further functionalization (e.g.,

amide coupling, reductive amination).

Stereochemistry
The presence of substituents at C3 and C5 creates two chiral centers, resulting in two pairs of

enantiomers (diastereomers):

Cis-isomer: The ester and methyl groups are on the same side of the ring plane. (e.g.,

3R,5S).

Trans-isomer: The ester and methyl groups are on opposite sides. (e.g., 3R,5R).[2][1][3][4][5]

Synthetic routes via catalytic hydrogenation typically favor the cis diastereomer due to the

adsorption geometry of the pyridine precursor on the catalyst surface.
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Property Value (Predicted/Analog) Note

Boiling Point 225–230 °C (760 mmHg) Extrapolated from methyl ester

Density ~0.98 g/cm³ Typical for sub. piperidines

pKa (Conj. Acid) ~10.5 Secondary amine basicity

LogP ~1.4
Increased lipophilicity vs

nipecotate

Solubility Soluble in EtOH, DCM, DMSO Free base form

Synthetic Pathways
The synthesis of ethyl 5-methylnipecotate is most reliably achieved through the catalytic

hydrogenation of its aromatic pyridine precursor. This ensures the correct positioning of the

methyl group before ring saturation.

Protocol: Catalytic Hydrogenation of Ethyl 5-
Methylnicotinate
Reagents:

Substrate: Ethyl 5-methylnicotinate (CAS 20826-02-2).[3][4]

Catalyst: 5% Palladium on Carbon (Pd/C) or Platinum Oxide (

).

Solvent: Ethanol or Acetic Acid (to protonate the pyridine and facilitate reduction).

Hydrogen Source:

gas (50–100 psi).

Step-by-Step Methodology:

Preparation: Dissolve ethyl 5-methylnicotinate (1.0 eq) in glacial acetic acid (0.5 M

concentration).
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Catalyst Addition: Carefully add 10 wt% of Pd/C catalyst under an inert nitrogen atmosphere.

Hydrogenation: Pressurize the reaction vessel with hydrogen gas (4 atm / 60 psi) and stir

vigorously at room temperature for 12–24 hours.

Monitoring: Monitor reaction progress via LC-MS (Target mass: [M+H]+ = 172.13).

Workup: Filter the mixture through a Celite pad to remove the catalyst. Concentrate the

filtrate under reduced pressure.

Neutralization: Treat the residue with saturated

and extract with dichloromethane (DCM) to obtain the free amine.

Visualization of Synthesis Logic

Ethyl 5-methylnicotinate
(Aromatic Pyridine)
CAS: 20826-02-2

Catalytic Hydrogenation
H2, Pd/C, AcOH

Ethyl 5-methylnipecotate
(Saturated Piperidine)

MW: 171.24

Stereoisomers:
Cis (Major) / Trans (Minor)

  Chiral Resolution  
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Figure 1: Synthetic route transforming the aromatic pyridine precursor into the saturated

nipecotate scaffold.

Applications in Drug Discovery
GABA Uptake Inhibition
Nipecotic acid is the pharmacophore for Tiagabine, a potent GABA reuptake inhibitor. The

introduction of a 5-methyl group allows medicinal chemists to:

Probe the Binding Pocket: Test the steric tolerance of the GABA transporter (GAT-1) protein.

Modulate Metabolism: Methyl groups can block metabolic "soft spots" on the piperidine ring,

potentially increasing the half-life of the drug candidate.

Peptidomimetics
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Ethyl 5-methylnipecotate serves as a constrained amino acid scaffold. When hydrolyzed to the

free acid, it can be incorporated into peptide chains to restrict conformational freedom, forcing

the peptide backbone into specific secondary structures (e.g.,

-turns).

Safety & Handling
Hazards: As a secondary amine and ester, the compound is classified as an Irritant (Xi). It

causes skin irritation (H315) and serious eye irritation (H319).

Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2–8°C to prevent oxidation of

the secondary amine or hydrolysis of the ester.

Handling: Use only in a chemical fume hood. Avoid contact with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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